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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carnallite
(KMgCls:6H20), a hydrated potassium magnesium chloride mineral, in various brine solutions.
Understanding the solubility characteristics of carnallite is crucial for its extraction, processing,
and various industrial applications, including the production of potash fertilizers and
magnesium metal.

Core Concepts of Carnallite Solubility

Carnallite is highly soluble in water and is known for its deliquescent nature, meaning it readily
absorbs moisture from the air.[1] Its solubility in brine is a complex function of temperature,
pressure, and the concentration of various ions in the solution, primarily potassium (K*),
magnesium (Mg?2*), sodium (Nat*), and chloride (CI~). The formation and dissolution of
carnallite are governed by the phase equilibria of the multicomponent salt-water systems.

The solubility of potassium chloride (KCI) is notably lower in mixed KCI-MgCl: brine solutions.
High concentrations of magnesium ions (Mg?2*) in the brine tend to reduce the dissolution rate
of carnallite.[2] Temperature plays a pivotal role; carnallite typically precipitates from mixed
salt solutions as the temperature is reduced.[2]

Quantitative Solubility Data
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The solubility of carnallite is best understood by examining the phase diagrams of relevant
agueous salt systems. The most critical system for carnallite is the ternary KCI-MgClz-H20
system. The following tables summarize the solubility data at different temperatures,
representing the composition of the saturated brine in equilibrium with solid carnallite.

Table 1: Solubility Data for the KCI-MgCl2-H20 System at 25°C

Liquid Phase Composition (mass %) Solid Phase in Equilibrium
KCI MgCl2

1.98 33.34

15 35.0

1.0 375

0.5 40.0

0.2 42.1

Table 2: Solubility Data for the KCI-MgClz-H20 System at 50°C

Liquid Phase Composition (mass %) Solid Phase in Equilibrium
KCl MgCl2

3.0 34.5

25 36.0

2.0 38.0

15 40.5

1.0 42.8

Table 3: Solubility Data for the KCI-MgClz-H20 System at 75°C
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Liquid Phase Composition (mass %) Solid Phase in Equilibrium
KCI MgCl2

4.5 355

4.0 37.0

35 39.0

3.0 41.5

2.5 43.5

Experimental Protocols for Solubility Determination

The determination of carnallite solubility in brine is typically carried out using the isothermal
equilibrium method. This method involves establishing a state of equilibrium between the solid
carnallite phase and the brine solution at a constant temperature.

Isothermal Equilibrium Method

Objective: To determine the concentration of dissolved salts in a brine that is in equilibrium with
solid carnallite at a specific temperature.

Apparatus:

Constant temperature water bath or incubator

» Sealed reaction vessels (e.g., glass flasks with stoppers)

e Magnetic stirrer and stir bars

« Filtration apparatus (e.g., vacuum filtration with a Bichner funnel or syringe filters)

o Analytical instruments for ion concentration measurement (e.g., Inductively Coupled Plasma
- Optical Emission Spectrometry (ICP-OES) for K+ and Mg?*, and titration for CI-).

Procedure:
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Preparation of Supersaturated Solution: A brine solution with an excess of solid carnallite is
prepared in a reaction vessel. The initial composition of the brine can be varied to study the
effect of other salts like NaCl.

Equilibration: The vessel is placed in a constant temperature bath and stirred continuously.
The system is allowed to equilibrate for a sufficient period (typically 24-48 hours) to ensure
that the liquid phase is fully saturated.

Sampling: After equilibration, the stirring is stopped, and the solid phase is allowed to settle.
A sample of the clear supernatant liquid is carefully withdrawn using a syringe fitted with a
filter to prevent any solid particles from being collected.

Analysis: The collected brine sample is diluted to a known volume. The concentrations of K+,
Mg?*, and Cl~ ions are then determined using appropriate analytical techniques.

Solid Phase Identification: The solid phase remaining in the vessel is also collected and
analyzed (e.g., by X-ray diffraction) to confirm that it is indeed carnallite and to check for the
presence of other solid phases.

Solvent Evaporation Method

This method is primarily used for the synthesis of carnallite crystals but can also provide
qualitative information about its precipitation from a brine of a known initial composition.[2]

Objective: To crystallize carnallite from a brine solution through slow evaporation of the solvent
(water).

Apparatus:

o Crystallization dishes or beakers

» A controlled environment chamber or desiccator to regulate temperature and humidity.
Procedure:

o Preparation of Saturated Brine: A brine solution is prepared by dissolving stoichiometric
amounts of KCIl and MgClz:6H20 in distilled water at a specific temperature until saturation is
reached.
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o Evaporation: The saturated solution is placed in a crystallization dish and left in a controlled
environment to allow for slow evaporation of water.

o Crystal Formation: As the water evaporates, the solution becomes supersaturated, leading to
the nucleation and growth of carnallite crystals.

o Harvesting and Analysis: The formed crystals are harvested, dried, and can be analyzed to
confirm their composition and structure.

Visualizations
Phase Diagram of the KCI-MgCl2-H20 System

The following diagram illustrates the phase relationships in the KCI-MgClz2-H20 system at 25°C.
The different regions represent the conditions under which specific solid phases are in
equilibrium with the brine.
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Phase Diagram of the KCI-MgCl2-H20 System at 25°C
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Caption: Phase diagram for the KCI-MgClz-H20 system at 25°C.

Experimental Workflow for Isothermal Solubility
Determination

This diagram outlines the key steps involved in the experimental determination of carnallite

solubility using the isothermal equilibrium method.
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Isothermal Solubility Determination Workflow
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Caption: Workflow for isothermal solubility determination.

Factors Affecting Carnallite Solubility

This diagram illustrates the logical relationships between the primary factors that influence the
solubility of carnallite in brine.
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Factors Influencing Carnallite Solubility
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Caption: Key factors that affect carnallite solubility in brine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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